REACTION_CXSMILES
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[NH2:1][C:2]1[CH:12]=[CH:11][C:5]([C:6]([O:8][CH2:9][CH3:10])=[O:7])=[CH:4][CH:3]=1.[CH3:13][N:14]([CH3:23])[C:15]1[CH:22]=[CH:21][C:18]([CH:19]=O)=[CH:17][CH:16]=1.C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+].C(=O)([O-])O.[Na+]>C(Cl)Cl.C(O)(=O)C>[CH3:13][N:14]([CH3:23])[C:15]1[CH:22]=[CH:21][C:18]([CH2:19][NH:1][C:2]2[CH:3]=[CH:4][C:5]([C:6]([O:8][CH2:9][CH3:10])=[O:7])=[CH:11][CH:12]=2)=[CH:17][CH:16]=1 |f:2.3,4.5|
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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NC1=CC=C(C(=O)OCC)C=C1
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Name
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Quantity
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9 g
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Type
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reactant
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Smiles
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CN(C1=CC=C(C=O)C=C1)C
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Name
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Quantity
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18.9 g
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Type
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reactant
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Smiles
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C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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3.47 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the mixture is stirred at room temperature for 2 days
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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cooling
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Type
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EXTRACTION
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Details
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extracted with chloroform (×2)
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Type
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CONCENTRATION
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Details
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The extract is concentrated in vacuo
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Type
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CUSTOM
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Details
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the residue is triturated in n-hexane/ethyl acetate
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Reaction Time |
2 d |
Name
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Type
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product
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Smiles
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CN(C1=CC=C(CNC2=CC=C(C(=O)OCC)C=C2)C=C1)C
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Type | Value | Analysis |
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AMOUNT: MASS | 11.6 g | |
YIELD: PERCENTYIELD | 64% | |
YIELD: CALCULATEDPERCENTYIELD | 64.4% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |